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Compound of Interest

Compound Name: DL-Mannitol-13C

Cat. No.: B15555174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the dosage, administration, and analysis

of DL-Mannitol-13C for human research studies, with a primary focus on its application as a

biomarker for intestinal permeability.

Introduction
DL-Mannitol-13C is a stable, isotopically labeled form of mannitol, a sugar alcohol that is

minimally metabolized in humans.[1] Its primary application in clinical research is as a probe for

assessing intestinal permeability.[1][2][3] Due to the low natural abundance of 13C, DL-
Mannitol-13C can be distinguished from endogenous and dietary sources of unlabeled

mannitol, offering a significantly lower baseline and higher accuracy in permeability

assessments.[1][4] When orally administered, its absorption through the intestinal barrier and

subsequent excretion in urine provides a quantitative measure of gut permeability.[1]

Dosage and Administration
The recommended dosage of DL-Mannitol-13C for intestinal permeability studies in healthy

adults is a single oral dose of 100 mg.[1] This dosage has been shown to be safe and effective

in providing a measurable amount of the tracer in urine for accurate analysis.[1]

Table 1: Dosage and Administration Summary for Intestinal Permeability Studies
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Parameter Recommendation Source(s)

Compound DL-Mannitol-13C [1][2]

Dosage 100 mg [1]

Route of Administration Oral [1]

Vehicle Dissolved in 250 mL of water [1]

Co-administered Probes

Often administered with 1 g of

Lactulose for the

Lactulose/Mannitol ratio test.

[1]

Patient Population Healthy Adult Volunteers [1][2][3]

Note: Further studies are needed to validate the optimal dosage in specific disease states such

as celiac disease or inflammatory bowel disease.[1]

Experimental Protocols
Subject Preparation

Dietary Restrictions: Subjects should be instructed to avoid foods and medications

containing mannitol and other sugar alcohols for at least two days prior to the study.[1] They

should also refrain from consuming any artificial sweeteners, lactulose, and medications that

may affect gastrointestinal transit or permeability for a specified period before the test.[1]

Fasting: Subjects should fast overnight for a minimum of 8 hours before the administration of

the test solution.[1]

Baseline Urine Collection: A baseline urine sample should be collected immediately before

the administration of the DL-Mannitol-13C solution to measure any background levels of the

tracer.[1]

Administration Protocol
Solution Preparation: Dissolve 100 mg of DL-Mannitol-13C powder in 250 mL of purified

water. If co-administering with lactulose, dissolve 1 g of lactulose in the same solution.[1]
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Administration: The subject should drink the entire 250 mL solution.[1]

Urine Sample Collection
Timed Collections: Urine should be collected in separate, pooled samples over specific time

intervals. A common collection schedule is 0-2 hours, 2-8 hours, and 8-24 hours post-

administration.[1]

Sample Handling and Storage: The total volume of each urine collection should be recorded.

Aliquots should be stored frozen at -20°C or lower until analysis.

Analytical Methodology: HPLC-Tandem Mass
Spectrometry (HPLC-MS/MS)
The quantification of DL-Mannitol-13C in urine is most accurately performed using a validated

HPLC-MS/MS method.[1][4][5]

Sample Preparation
Thawing and Mixing: Thaw urine samples at room temperature and vortex for 10 seconds.[6]

Dilution and Internal Standard Addition: Dilute a small volume (e.g., 25 µL) of the urine

sample with a solution containing a known concentration of an appropriate internal standard,

such as 13C6-Mannitol.[1][6] A typical dilution is 11-fold.[1]

Protein Precipitation and Filtration: If necessary, precipitate proteins using a solvent like

acetonitrile, vortex, and then filter or centrifuge to obtain a clear supernatant for injection.[6]

HPLC-MS/MS Parameters
Table 2: Example HPLC-MS/MS Parameters for DL-Mannitol-13C Analysis in Urine
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Parameter Specification Source(s)

HPLC System
Cohesive LC system or

equivalent
[1]

Column
CARBOSep CoreGel 87C (300

× 7.8 mm, 9 µm)
[1]

Mobile Phase

Isocratic 5% methanol/water

containing 0.1 mM ammonium

acetate

[1]

Mass Spectrometer

API 5000 triple quadrupole

mass spectrometer or

equivalent

[1]

Ionization Mode
Electrospray Ionization (ESI),

Negative Mode
[1]

Detection Mode
Multiple-Reaction Monitoring

(MRM)
[1]

MRM Transitions

13C(1)-Mannitol: 182.05/89,

13C(6)-Mannitol (I.S.):

186.9/60.9

[1]

Calibration Range 0-500 µg/mL for mannitol [1]

Limit of Quantification (LoQ)
As low as 0.029 pg/mL

(research setting)
[1]

Data Analysis and Interpretation
The primary outcome of the intestinal permeability test is the percentage of the administered

DL-Mannitol-13C dose excreted in the urine over a specific time period. The 0-2 hour

collection is thought to primarily reflect small bowel permeability.[1]

Table 3: Urinary Excretion of 13C-Mannitol in Healthy Volunteers (100 mg oral dose)
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Time Interval
Mean Cumulative
Excretion (mg)

Source(s)

0-24 hours 31 mg [1]

A higher percentage of excreted DL-Mannitol-13C suggests increased intestinal permeability.

[1] When co-administered with lactulose, the lactulose-to-mannitol ratio (LMR) is often

calculated, with an elevated ratio indicating compromised intestinal barrier integrity.[1]

Visualizations
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Caption: Absorption and excretion pathway of orally administered DL-Mannitol-13C.
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Caption: Experimental workflow for intestinal permeability assessment using DL-Mannitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

